Cas no 88932-73-4 ((S)-2-Amino-3-phenyl-N-(pyridin-2-yl)propanamide)

• Product Name: (S)-2-Amino-3-phenyl-N-(pyridin-2-yl)propanamide
• CAS No: 88932-73-4
• MF: C₁₄H₁₅N₃O
• MW: 241.288402795792
• CID: 619449
• Update Time: 2025-05-20

(S)-2-Amino-3-phenyl-N-(pyridin-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide, a-amino-N-2-pyridinyl-, (S)-
• (S)-2-Amino-3-phenyl-N-(pyridin-2-yl)propanamide
• 2-(Phenylalanylamino)pyridine

• Inchi： 1S/C14H15N3O/c15-12(10-11-6-2-1-3-7-11)14(18)17-13-8-4-5-9-16-13/h1-9,12H,10,15H2,(H,16,17,18)/t12-/m0/s1
• InChI Key： XTVJYMDZPSHWLC-LBPRGKRZSA-N
• SMILES： O=C([C@H](CC1C=CC=CC=1)N)NC1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 264
• Topological Polar Surface Area: 68

Additional information on (S)-2-Amino-3-phenyl-N-(pyridin-2-yl)propanamide

Comprehensive Guide to (S)-2-Amino-3-phenyl-N-(pyridin-2-yl)propanamide (CAS No. 88932-73-4): Properties, Applications, and Market Insights

The compound (S)-2-Amino-3-phenyl-N-(pyridin-2-yl)propanamide (CAS No. 88932-73-4) is a chiral amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a phenyl group, a pyridine ring, and an amide linkage, making it a versatile intermediate in drug discovery and development. Its unique structure contributes to its potential applications in targeting specific biological pathways, particularly in neurological and metabolic disorders.

Researchers and industry professionals frequently search for terms like "(S)-2-Amino-3-phenyl-N-(pyridin-2-yl)propanamide synthesis", "CAS 88932-73-4 applications", and "chiral amino acid derivatives in drug design". These queries reflect the growing interest in this compound's role in modern therapeutics. The demand for high-purity (S)-2-Amino-3-phenyl-N-(pyridin-2-yl)propanamide has increased due to its potential as a building block for novel active pharmaceutical ingredients (APIs).

From a chemical perspective, (S)-2-Amino-3-phenyl-N-(pyridin-2-yl)propanamide demonstrates interesting properties that make it valuable for medicinal chemistry. The presence of both aromatic systems (phenyl and pyridine) and the amide functionality allows for multiple interaction points with biological targets. Current research focuses on its potential as a scaffold for kinase inhibitors or as a modulator of protein-protein interactions, which are hot topics in cancer research and neurodegenerative disease treatment.

The synthesis of CAS 88932-73-4 typically involves stereoselective methods to ensure the desired (S)-configuration. Recent advancements in asymmetric synthesis have improved the yield and purity of this compound, addressing the pharmaceutical industry's need for enantiomerically pure intermediates. Many researchers are investigating "green chemistry approaches for (S)-2-Amino-3-phenyl-N-(pyridin-2-yl)propanamide production", reflecting the industry's shift toward sustainable manufacturing processes.

In the pharmaceutical market, compounds like (S)-2-Amino-3-phenyl-N-(pyridin-2-yl)propanamide are becoming increasingly important as the industry moves toward more targeted therapies. The global market for chiral intermediates is projected to grow significantly, driven by demand for personalized medicine and specialty drugs. This particular compound's potential applications in central nervous system disorders and metabolic diseases align with current healthcare trends focusing on these therapeutic areas.

Quality control and analytical characterization of CAS 88932-73-4 are critical aspects for researchers and manufacturers. Advanced techniques such as chiral HPLC, mass spectrometry, and NMR spectroscopy are commonly employed to verify the compound's identity and purity. The search terms "analytical methods for (S)-2-Amino-3-phenyl-N-(pyridin-2-yl)propanamide" and "specifications of CAS 88932-73-4" frequently appear in scientific literature searches, highlighting the importance of rigorous quality standards.

The stability and storage conditions of (S)-2-Amino-3-phenyl-N-(pyridin-2-yl)propanamide are another area of interest for potential users. Proper handling under controlled temperature and humidity conditions is recommended to maintain the compound's integrity. These practical considerations are particularly relevant for pharmaceutical companies scaling up production processes using this intermediate.

Looking toward future applications, CAS 88932-73-4 continues to attract research attention in drug discovery programs. Its structural features make it a promising candidate for further derivatization, potentially leading to new therapeutic agents. The compound's relevance to current drug development trends, such as small molecule modulators of protein targets, ensures its continued importance in medicinal chemistry research.

For researchers considering working with (S)-2-Amino-3-phenyl-N-(pyridin-2-yl)propanamide, it's important to consult the latest scientific literature and patent filings to understand its full potential. The compound's applications extend beyond initial expectations, with recent studies exploring its use in diagnostic agents and research tools. As the field of precision medicine advances, specialized intermediates like this will play increasingly vital roles in therapeutic development.

The commercial availability of CAS 88932-73-4 from multiple suppliers has made it more accessible to researchers worldwide. However, quality variations between sources remain a consideration, prompting searches for "high-purity (S)-2-Amino-3-phenyl-N-(pyridin-2-yl)propanamide suppliers". This underscores the importance of selecting reputable manufacturers with stringent quality control measures when sourcing this compound for research or development purposes.

In conclusion, (S)-2-Amino-3-phenyl-N-(pyridin-2-yl)propanamide (CAS No. 88932-73-4) represents an important chiral building block with diverse applications in pharmaceutical research and development. Its unique structural features and potential biological activities make it a compound of continuing interest to medicinal chemists and drug discovery scientists. As research into targeted therapies advances, the significance of specialized intermediates like this is likely to grow, driving further investigation into its properties and applications.